Cas no 1261531-17-2 (2-(Bromomethyl)naphthalene-7-carboxaldehyde)

• Product Name: 2-(Bromomethyl)naphthalene-7-carboxaldehyde
• CAS No: 1261531-17-2
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• CID: 4935733
• Update Time: 2025-10-23

2-(Bromomethyl)naphthalene-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)naphthalene-7-carboxaldehyde

• Inchi： 1S/C12H9BrO/c13-7-9-1-3-11-4-2-10(8-14)6-12(11)5-9/h1-6,8H,7H2
• InChI Key： XHBRGXDVKWFWQF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C=CC(C=O)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 2-(Bromomethyl)naphthalene-7-carboxaldehyde

Introduction to 2-(Bromomethyl)naphthalene-7-carboxaldehyde (CAS No. 1261531-17-2)

The compound 2-(Bromomethyl)naphthalene-7-carboxaldehyde, identified by the CAS registry number 1261531-17-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a naphthalene ring system with a bromomethyl group and an aldehyde functional group. The presence of these functional groups makes it highly versatile and valuable in various chemical applications.

Recent studies have highlighted the potential of 2-(Bromomethyl)naphthalene-7-carboxaldehyde in drug discovery and material science. Its aldehyde group provides reactivity for forming various types of bonds, while the bromomethyl group introduces additional functionality, making it a valuable intermediate in organic synthesis. Researchers have explored its use in synthesizing bioactive compounds, such as anti-inflammatory agents and antioxidants, due to its ability to participate in nucleophilic addition reactions.

The naphthalene ring system in this compound contributes to its aromatic stability and enhances its solubility properties. This makes it suitable for applications in both aqueous and organic solvents. Furthermore, the compound's stability under various reaction conditions has been extensively studied, with recent findings suggesting that it can withstand harsh chemical environments without degradation.

In terms of synthesis, 2-(Bromomethyl)naphthalene-7-carboxaldehyde is typically prepared through a multi-step process involving Friedel-Crafts alkylation followed by oxidation. The optimization of these steps has been a focus of recent research, with advancements leading to higher yields and improved purity levels. The compound's purity is crucial for its application in sensitive chemical reactions, such as those involving biologically active molecules.

The application of CAS No. 1261531-17-2 extends beyond traditional organic synthesis. It has been utilized in the development of novel materials, including polymers and coordination complexes. For instance, researchers have employed this compound as a building block for creating metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

Moreover, the compound's ability to act as an electrophile has made it a valuable reagent in Suzuki-Miyaura coupling reactions. This reaction is widely used in the synthesis of biaryl compounds, which are essential components in pharmaceuticals and agrochemicals. Recent studies have demonstrated that the use of this compound as an electrophile can lead to highly selective and efficient coupling reactions under mild conditions.

In conclusion, 2-(Bromomethyl)naphthalene-7-carboxaldehyde, with its unique structure and versatile functional groups, continues to play a pivotal role in modern organic chemistry. Its applications span across drug discovery, material science, and advanced chemical synthesis techniques. As research into this compound progresses, new insights into its potential uses are expected to emerge, further solidifying its importance in the chemical community.